Cas no 2228442-46-2 (3-(3-fluoropyridin-4-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-fluoropyridin-4-yl)-3-hydroxypropanenitrile
• CAS No: 2228442-46-2
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 6264708
• PubChem ID: 165782636
• Update Time: 2025-05-26

3-(3-fluoropyridin-4-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoropyridin-4-yl)-3-hydroxypropanenitrile
• 2228442-46-2
• EN300-1817110

• Inchi： 1S/C8H7FN2O/c9-7-5-11-4-2-6(7)8(12)1-3-10/h2,4-5,8,12H,1H2
• InChI Key： BVWZXFVQVYQRTK-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C(CC#N)O

Computed Properties

• Exact Mass: 166.05424101g/mol
• Monoisotopic Mass: 166.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.9Ų

Additional information on 3-(3-fluoropyridin-4-yl)-3-hydroxypropanenitrile

Introduction to 3-(3-fluoropyridin-4-yl)-3-hydroxypropanenitrile (CAS No: 2228442-46-2)

3-(3-fluoropyridin-4-yl)-3-hydroxypropanenitrile, identified by the Chemical Abstracts Service Number (CAS No) 2228442-46-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a combination of a fluorinated pyridine ring and a hydroxyl-substituted propanenitrile backbone, has garnered attention due to its structural versatility and potential biological activity. The presence of the fluoropyridine moiety is particularly noteworthy, as fluorine substitution in pyridine derivatives often enhances metabolic stability, lipophilicity, and binding affinity, making such compounds valuable candidates for medicinal chemistry applications.

The hydroxypropanenitrile segment of the molecule introduces a polar hydroxyl group adjacent to a nitrile functionality, creating a unique set of intermolecular interactions that could be exploited in drug design. This dual functionality makes 3-(3-fluoropyridin-4-yl)-3-hydroxypropanenitrile a promising scaffold for developing novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision, suggesting its potential utility in targeting various biological pathways.

In the context of contemporary pharmaceutical research, the integration of fluorinated heterocycles into drug candidates has been extensively studied due to their ability to modulate enzyme activity and receptor binding. The fluoropyridine component in 3-(3-fluoropyridin-4-yl)-3-hydroxypropanenitrile is particularly interesting because it can serve as a key pharmacophore, influencing both the pharmacokinetic and pharmacodynamic properties of the final drug molecule. Studies have shown that fluorine atoms can participate in multiple non-covalent interactions, including hydrogen bonding, π-stacking, and dipole-dipole interactions, thereby enhancing the overall binding affinity.

The hydroxylpropanenitrile moiety further contributes to the compound's versatility by providing a site for further functionalization. This allows chemists to derivatize the molecule into more complex structures with tailored biological activities. For instance, introducing additional substituents at the nitrile or hydroxyl positions could lead to compounds with enhanced efficacy or selectivity against specific disease targets. Such modifications are crucial in optimizing lead compounds during the drug development process.

Recent research has highlighted the role of fluorinated pyridines in anticancer therapy. Compounds containing this motif have demonstrated promising results in preclinical studies by inhibiting key enzymes involved in tumor growth and progression. The nitrile group in 3-(3-fluoropyridin-4-yl)-3-hydroxypropanenitrile is also known to interact with biological targets through coordination or electrostatic forces, further enhancing its potential as a therapeutic agent. The combination of these features makes this compound an attractive candidate for further investigation.

The synthesis of 3-(3-fluoropyridin-4-yl)-3-hydroxypropanenitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. The use of modern spectroscopic techniques like NMR and mass spectrometry allows for precise characterization of the compound's structure, ensuring that it meets the stringent requirements for pharmaceutical applications.

In conclusion, 3-(3-fluoropyridin-4-yl)-3-hydroxypropanenitrile (CAS No: 2228442-46-2) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of a fluoropyridine moiety and a hydroxylpropanenitrile backbone offers significant potential for drug discovery across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceuticals.